Cas no 847502-85-6 ((3,4-Difluoro-2-methylphenyl)methanamine)

(3,4-Difluoro-2-methylphenyl)methanamine structure

847502-85-6 structure

Product Name:(3,4-Difluoro-2-methylphenyl)methanamine

CAS No:847502-85-6

MF:C₈H₉F₂N

MW:157.16056895256

MDL:MFCD08275292

CID:1085034

PubChem ID:12137485

Update Time:2023-08-30

(3,4-Difluoro-2-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

- (3,4-Difluoro-2-methylphenyl)methanamine
- 1-(3,4-DIFLUORO-2-METHYLPHENYL)METHANAMINE
- 847502-85-6
- MFCD08275292
- SCHEMBL4621794
- YLTDLXAGVLOKQA-UHFFFAOYSA-N
- EN300-23609361
- DTXSID70478297
- 3,4-DIFLUORO-2-METHYLBENZYLAMINE
- MDL： MFCD08275292
- Inchi： 1S/C8H9F2N/c1-5-6(4-11)2-3-7(9)8(5)10/h2-3H,4,11H2,1H3
- InChI Key： YLTDLXAGVLOKQA-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(CN)=C1C)F

Computed Properties

Exact Mass: 157.07030562g/mol
Monoisotopic Mass: 157.07030562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 26Å²

(3,4-Difluoro-2-methylphenyl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010013837-250mg	3,4-Difluoro-2-methylbenzylamine	847502-85-6	97%	250mg	$504.00	2023-08-31
Alichem	A010013837-500mg	3,4-Difluoro-2-methylbenzylamine	847502-85-6	97%	500mg	$823.15	2023-08-31
Alichem	A010013837-1g	3,4-Difluoro-2-methylbenzylamine	847502-85-6	97%	1g	$1475.10	2023-08-31
Enamine	EN300-23609361-0.05g	(3,4-difluoro-2-methylphenyl)methanamine	847502-85-6	95%	0.05g	$515.0	2024-06-19
Enamine	EN300-23609361-0.1g	(3,4-difluoro-2-methylphenyl)methanamine	847502-85-6	95%	0.1g	$540.0	2024-06-19
Enamine	EN300-23609361-0.25g	(3,4-difluoro-2-methylphenyl)methanamine	847502-85-6	95%	0.25g	$564.0	2024-06-19
Enamine	EN300-23609361-0.5g	(3,4-difluoro-2-methylphenyl)methanamine	847502-85-6	95%	0.5g	$589.0	2024-06-19
Enamine	EN300-23609361-1.0g	(3,4-difluoro-2-methylphenyl)methanamine	847502-85-6	95%	1.0g	$614.0	2024-06-19
Enamine	EN300-23609361-2.5g	(3,4-difluoro-2-methylphenyl)methanamine	847502-85-6	95%	2.5g	$1202.0	2024-06-19
Enamine	EN300-23609361-5.0g	(3,4-difluoro-2-methylphenyl)methanamine	847502-85-6	95%	5.0g	$1779.0	2024-06-19

(3,4-Difluoro-2-methylphenyl)methanamine Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

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